Cas no 2229584-77-2 (2,2-dimethyl-1-(4-nitrophenyl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(4-nitrophenyl)cyclopropylmethanol
• CAS No: 2229584-77-2
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5805523
• PubChem ID: 165973317
• Update Time: 2025-06-11

2,2-dimethyl-1-(4-nitrophenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(4-nitrophenyl)cyclopropylmethanol
• [2,2-dimethyl-1-(4-nitrophenyl)cyclopropyl]methanol
• 2229584-77-2
• EN300-1834178

• Inchi： 1S/C12H15NO3/c1-11(2)7-12(11,8-14)9-3-5-10(6-4-9)13(15)16/h3-6,14H,7-8H2,1-2H3
• InChI Key： NWSWOLOYXNEISG-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(=CC=2)[N+](=O)[O-])CC1(C)C

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-dimethyl-1-(4-nitrophenyl)cyclopropylmethanol

Introduction to 2,2-Dimethyl-1-(4-Nitrophenyl)cyclopropylmethanol (CAS No. 2229584-77-2)

2,2-Dimethyl-1-(4-nitrophenyl)cyclopropylmethanol, with the CAS number 2229584-77-2, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its cyclopropyl ring, which is substituted with a 4-nitrophenyl group and two methyl groups, making it a valuable candidate for further research and development.

The chemical structure of 2,2-dimethyl-1-(4-nitrophenyl)cyclopropylmethanol is of particular interest due to its potential for forming stable complexes with various metal ions. This property has led to its exploration in the development of coordination polymers and metal-organic frameworks (MOFs), which have a wide range of applications, including gas storage, catalysis, and drug delivery systems. Recent studies have shown that the cyclopropyl ring and the 4-nitrophenyl group contribute significantly to the compound's stability and reactivity, making it a promising candidate for these advanced materials.

In the realm of medicinal chemistry, 2,2-dimethyl-1-(4-nitrophenyl)cyclopropylmethanol has been investigated for its potential therapeutic properties. The presence of the 4-nitrophenyl group suggests that this compound may exhibit anti-inflammatory and antimicrobial activities. Preliminary studies have indicated that it can inhibit the growth of certain bacterial strains, making it a potential lead compound for the development of new antibiotics. Additionally, the compound's ability to modulate specific biological pathways has been explored in the context of treating inflammatory diseases and cancer.

The synthesis of 2,2-dimethyl-1-(4-nitrophenyl)cyclopropylmethanol typically involves several steps, including the formation of the cyclopropyl ring and the introduction of the 4-nitrophenyl group. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. For example, one study published in the Journal of Organic Chemistry described a novel one-pot synthesis method that significantly reduced reaction time and improved yield. This method involves the use of a palladium catalyst and a mild reaction condition, making it suitable for large-scale production.

The physical properties of 2,2-dimethyl-1-(4-nitrophenyl)cyclopropylmethanol have also been extensively studied. It is a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing its structure and purity.

In terms of safety and handling, 2,2-dimethyl-1-(4-nitrophenyl)cyclopropylmethanol should be stored in a cool, dry place away from direct sunlight and sources of heat. It is recommended to handle this compound with appropriate personal protective equipment (PPE) such as gloves and safety goggles to prevent skin contact and inhalation. While it is not classified as a hazardous material under current regulations, proper precautions should always be taken when working with any chemical substance.

The environmental impact of 2,2-dimethyl-1-(4-nitrophenyl)cyclopropylmethanol has also been considered in recent studies. Research has shown that this compound does not pose significant environmental risks when used under controlled conditions. However, it is important to ensure proper disposal methods are followed to prevent any potential contamination of water sources or soil.

In conclusion, 2,2-dimethyl-1-(4-nitrophenyl)cyclopropylmethanol (CAS No. 2229584-77-2) is a versatile compound with promising applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and more studies are conducted on its biological activities, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.